2h-Dibenzo[b,f]azepin-2-one
Overview
Description
Synthesis Analysis
The synthesis of 1,3-dihydro-2H-benzo[d]azepin-2-ones has been reviewed, with methods including hydroamination, carbopalladation, amidation, Friedel–Crafts alkylation, and rearrangements with cycle enlargement . Dibenzo[b,f]azepin-2-one has been prepared and its reactions have been studied .Molecular Structure Analysis
2h-Dibenzo[b,f]azepin-2-one has a molecular formula of C14H9NO . It contains a total of 27 bonds, including 18 non-H bonds, 11 multiple bonds, 5 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 seven-membered ring, 2 eleven-membered rings, 1 ketone (aliphatic), and 1 imine (aliphatic) .Chemical Reactions Analysis
The chemical reactions of this compound have been studied, with mononitro- and halogeno-derivatives prepared by substitution reactions . The structures of these derivatives were elucidated by NMR spectroscopy .Physical and Chemical Properties Analysis
This compound has an average mass of 207.227 Da and a monoisotopic mass of 207.068420 Da .Scientific Research Applications
Atropisomeric Properties
- Study on Stereochemical Stability : Dibenzo[b,d]azepin-6-ones were explored for their atropisomeric properties, focusing on stereochemical stability and methylation processes. This research contributes to the understanding of molecular configurations and stability in organic compounds (Tabata et al., 2008).
Vascular Cognitive Impairment
- Histone Deacetylase Inhibitors : A series of 10,11-dihydro-5H-dibenzo[b,f]azepine hydroxamates, acting as histone deacetylase inhibitors, were investigated for their effects on vascular cognitive impairment. This research highlights the potential therapeutic applications of these compounds in treating dementia-related conditions (Kaur et al., 2019).
Molecular and Supramolecular Structure
- Synthesis of Diastereoisomers : The synthesis and structural analysis of diastereoisomeric forms of 11-ethyl-6,11-dihydro-5H-dibenzo[b,e]azepine-6-carboxamide were conducted. This research provides insights into the synthesis of analogues for anti-allergenic, antidepressant, and antihistaminic drugs (Quintero et al., 2016).
Spectroscopic Investigation
- Vibrational and Spectroscopic Studies : A study conducted vibrational and spectroscopic investigations on 5H-dibenzo[b,f]azepin-5-carboxamide, typically used in treating seizure disorders and neuropathic pain. This research enhances understanding of the molecular structure and stability of these compounds (Muthu & Renuga, 2013).
Reactivity and Selectivity in Synthesis
- Palladium Catalysis in Synthesis : A study on enhancing the reactivity and selectivity of aryl bromides in the synthesis of dibenzo[b,f]azepine derivatives was conducted. This research contributes to the efficient synthesis of these compounds, particularly in pharmaceutical applications (Casnati et al., 2018).
Anticancer Potential
- Design and Synthesis as Anticancer Agents : Research focused on the design and synthesis of novel rigid dibenzo[b,f]azepines as potential anticancer candidates. The study highlights the therapeutic potential of these compounds in treating leukemia and their mechanism of action as topoisomerase II inhibitors and DNA intercalators (El-Behairy et al., 2023).
Mechanism of Action
Future Directions
Benzazepinones, including 2h-Dibenzo[b,f]azepin-2-one, are used as building blocks for the synthesis of benzazepines useful for treatment of various neurological conditions . They are also found in pharmaceutically-relevant organic molecules , suggesting potential future directions in pharmaceutical research and development.
Properties
IUPAC Name |
benzo[b][1]benzazepin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO/c16-12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)15-14/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVKDTTCYQAJIAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=CC(=O)C=CC3=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90298575 | |
Record name | 2h-dibenzo[b,f]azepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90298575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21186-31-2 | |
Record name | Benzo(b)(1)benzazepin-3-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021186312 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2h-dibenzo[b,f]azepin-2-one | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=124435 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2h-dibenzo[b,f]azepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90298575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BENZO(B)(1)BENZAZEPIN-3-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FJN4CQ57JM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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